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Compound of Interest

Compound Name: 2-Phthalimidoacetamide

CAS No.: 4935-96-0

Cat. No.: B1294648

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phthalimidoacetamide, also known as 2-(1,3-dioxoisoindolin-2-yl)acetamide, is a chemical

compound of significant interest in medicinal chemistry and drug development. As a derivative

of phthalimide, it serves as a crucial building block in the synthesis of a variety of biologically

active molecules. The phthalimide moiety is a well-known pharmacophore found in drugs with a

wide range of activities, including anti-inflammatory, anticonvulsant, and immunomodulatory

effects. A thorough understanding of the physical properties of 2-Phthalimidoacetamide is

fundamental for its application in synthesis, formulation, and quality control. This guide provides

an in-depth analysis of its melting and boiling points, along with detailed experimental protocols

for their determination, grounded in scientific principles to ensure accuracy and reproducibility.

Core Physical Properties
The physical characteristics of a compound are critical parameters that influence its behavior

under various experimental and processing conditions. For 2-Phthalimidoacetamide, the
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melting point is a key indicator of purity, while its behavior at elevated temperatures, including

its boiling point and thermal stability, is crucial for synthetic applications and thermal analysis.

Data Summary
Physical Property Value Source

Melting Point 257 °C ChemicalBook[1]

Boiling Point 437.3 ± 28.0 °C (Predicted) ChemicalBook[1]

Note: The boiling point is a predicted value. Due to the high temperature, experimental

determination may be challenging as the compound might decompose before boiling under

atmospheric pressure. Therefore, understanding its thermal stability is of paramount

importance.

Determination of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. It is a sharp, well-defined temperature for a pure substance, and any impurities

will typically cause a depression and broadening of the melting point range.

Open Capillary Method
This traditional and widely used method provides a visual determination of the melting point

range.

Sample Preparation: Ensure the 2-Phthalimidoacetamide sample is completely dry and

finely powdered to allow for uniform packing.

Capillary Tube Loading: Seal one end of a capillary tube by heating it briefly in a flame.

Introduce the powdered sample into the open end of the capillary tube and tap it gently to

pack the sample to a height of 2-3 mm at the sealed end.

Apparatus Setup: Attach the capillary tube to a thermometer, ensuring the sample is level

with the thermometer's bulb. Immerse the assembly in a heating bath (e.g., a Thiele tube

filled with a high-boiling point liquid like mineral oil or silicone oil).
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Heating and Observation: Heat the bath slowly, with constant stirring, at a rate of

approximately 1-2 °C per minute as the temperature approaches the expected melting point.

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample has turned

into a clear liquid (the end of the melting range).

Fine Powder: Using a fine powder ensures efficient and uniform heat transfer throughout the

sample, leading to a more accurate and sharper melting point determination.

Slow Heating Rate: A slow and controlled heating rate is crucial to allow the temperature of

the heating bath, the thermometer, and the sample to remain in thermal equilibrium. Rapid

heating can lead to a lag between the thermometer reading and the actual temperature of

the sample, resulting in an erroneously high and broad melting point range.

Sample Preparation Measurement Data Recording

Dry Sample Grind to Fine Powder Load into Capillary Tube Attach to Thermometer Immerse in Heating Bath Heat Slowly (1-2 °C/min) Observe Melting Record T_initial (first drop) Record T_final (all liquid)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination by the Open Capillary Method.

Differential Scanning Calorimetry (DSC)
DSC is a powerful thermal analysis technique that measures the difference in heat flow

between a sample and a reference as a function of temperature. It provides a more precise and

quantitative determination of the melting point and the enthalpy of fusion.

Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using

certified reference standards (e.g., indium).

Sample Preparation: Accurately weigh 2-5 mg of the 2-Phthalimidoacetamide sample into

an aluminum DSC pan. Crimp the pan with a lid.
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DSC Run: Place the sample pan and an empty reference pan into the DSC cell. Heat the

sample under a controlled atmosphere (e.g., nitrogen at a flow rate of 50 mL/min) at a

constant heating rate (e.g., 10 °C/min).

Data Analysis: The melting process will be observed as an endothermic peak on the DSC

thermogram. The onset temperature of this peak is typically taken as the melting point. The

area under the peak corresponds to the enthalpy of fusion.

Inert Atmosphere: Running the experiment under an inert nitrogen atmosphere prevents

oxidative degradation of the sample at elevated temperatures, ensuring that the observed

thermal event is purely the melting transition.

Controlled Heating Rate: A consistent and programmed heating rate is essential for obtaining

reproducible and accurate results. The choice of heating rate can affect the shape and

position of the melting peak.
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Caption: Logical flow of a Differential Scanning Calorimetry experiment.

High-Temperature Behavior: Boiling Point and
Thermal Stability
As previously noted, the predicted boiling point of 2-Phthalimidoacetamide is high, suggesting

that the compound may decompose before it boils at atmospheric pressure. Therefore,

assessing its thermal stability is a more practical and informative approach.

Boiling Point Determination (Under Reduced Pressure)
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If the compound is thermally stable enough to boil without significant decomposition, its boiling

point can be determined under reduced pressure (vacuum). This lowers the temperature at

which boiling occurs.

Apparatus Setup: Use a micro-boiling point apparatus or a distillation setup suitable for small

quantities. The setup should be connected to a vacuum source and a manometer to

measure the pressure.

Sample Introduction: Place a small amount of the 2-Phthalimidoacetamide sample into the

boiling tube along with a boiling chip or a sealed capillary tube (with the sealed end down) to

prevent bumping.

Evacuation and Heating: Evacuate the system to the desired pressure. Begin heating the

sample gently.

Observation: The boiling point at that pressure is the temperature at which a steady stream

of bubbles emerges from the boiling chip or when the liquid level inside the inverted capillary

tube rises to the level of the surrounding liquid upon cooling.

Pressure Correction: The boiling point at atmospheric pressure can be estimated from the

boiling point at reduced pressure using a nomograph or the Clausius-Clapeyron equation.

Thermal Stability Assessment using Thermogravimetric
Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is an excellent technique to determine the decomposition temperature of a

compound.

Instrument Calibration: Calibrate the TGA instrument for mass and temperature.

Sample Preparation: Accurately weigh a small amount (5-10 mg) of the 2-
Phthalimidoacetamide sample into a TGA pan.

TGA Run: Place the sample pan in the TGA furnace. Heat the sample from ambient

temperature to a higher temperature (e.g., 600 °C) at a controlled heating rate (e.g., 10

°C/min) under a controlled atmosphere (e.g., nitrogen).
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Data Analysis: The TGA thermogram will show a plot of mass versus temperature. The onset

temperature of a significant mass loss step indicates the beginning of thermal

decomposition.

Conclusion
A precise understanding of the physical properties of 2-Phthalimidoacetamide is

indispensable for its effective use in research and development. The melting point of 257 °C

serves as a critical parameter for identification and purity assessment. While the predicted

boiling point is high, thermal analysis techniques such as TGA are essential for characterizing

its thermal stability and decomposition profile. The detailed experimental protocols provided in

this guide, along with the rationale behind the procedural steps, are intended to equip

researchers with the necessary knowledge to perform accurate and reliable physical property

measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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